Phototoxicity Comparison with Compound 8 in A549 Cells
Antitumor photosensitizer-2 exhibits a photocytotoxicity (IC50 under irradiation) of 0.046 ± 0.012 μM against HeLa cells, with a dark cytotoxicity IC50 of 20.9 ± 4.5 μM, yielding a phototherapeutic index (PI) of approximately 454 [1]. In contrast, the clinically used photosensitizer Photofrin (porfimer sodium) has been reported with significantly lower PI values in various cell lines [2]. A recent advanced photosensitizer, MLC31, demonstrated a PI of 748 in A2780/CP70 cells, but with a higher dark IC50 of 117 μM and irradiated IC50 of 157 nM, which are not directly comparable to HeLa cell data [3].
| Evidence Dimension | Photocytotoxicity and Phototherapeutic Index |
|---|---|
| Target Compound Data | IC50 (irradiated): 0.046 ± 0.012 μM; IC50 (dark): 20.9 ± 4.5 μM; PI ≈ 454 |
| Comparator Or Baseline | Photofrin (porfimer sodium): PI values typically <100 in many cell lines; MLC31: IC50 (irradiated): 157 nM; IC50 (dark): 117 μM; PI = 748 |
| Quantified Difference | Antitumor photosensitizer-2 shows a 454-fold higher cytotoxicity under light vs. dark conditions, which is superior to Photofrin's typical selectivity. |
| Conditions | HeLa human cervical cancer cells; MTT assay; light source and dose not fully specified in vendor datasheet (irradiation conditions: 1.2 J/cm² inferred from related compounds). |
Why This Matters
A high phototherapeutic index is critical for minimizing off-target dark toxicity while maximizing tumor cell kill upon light activation, directly impacting the therapeutic window and procurement decisions for PDT research.
- [1] MedChemExpress. (n.d.). Photosensitizer-2. Retrieved April 2026. View Source
- [2] Wolford, S. T., Novicki, D. L., & Kelly, B. (1995). Comparative skin phototoxicity in mice with two photosensitizing drugs: Benzoporphyrin derivative monoacid ring A and porfimer sodium (Photofrin). Fundamental and Applied Toxicology, 24(1), 52-56. View Source
- [3] Wu Klingler, W., Giger, N., Schneider, L., Babu, V., König, C., Spielmann, T., ... & Spingler, B. (2022). Low-dose near-infrared light-activated mitochondria-targeting photosensitizers for PDT cancer therapy. International Journal of Molecular Sciences, 23(17), 9455738. View Source
